Cas no 139148-39-3 (Benzenepropanoic acid, 3,4,5-trimethoxy-b-oxo-, methyl ester)

• Product Name: Benzenepropanoic acid, 3,4,5-trimethoxy-b-oxo-, methyl ester
• CAS No: 139148-39-3
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 891289
• PubChem ID: 2760285
• Update Time: 2025-09-28

Benzenepropanoic acid, 3,4,5-trimethoxy-b-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3,4,5-trimethoxy-b-oxo-, methyl ester
• 3-OXO-3-(3,4,5-TRIMETHOXYPHENYL)PROPIONIC ACID METHYL ESTER
• 3-(2-oxocyclohexyl)propanoic acid methyl ester
• 3-(2-Oxo-cyclohexyl)-propionsaeure-methylester
• Cyclohexanepropanoic acid,2-oxo-,methyl ester
• Methyl 2-oxocyclohexane-3-propionate
• Methyl 2-oxocyclohexanepropionate
• Methyl 3-(2-oxocyclohexan-1-yl)propionate
• methyl 3-(2-oxo-cyclohexyl)propionate
• methyl 3-(3,4,5-trimethoxyphenyl)-3-oxopropanoate
• Methyl 3-(3,4,5-trimethoxyphenyl)-3-oxopropionate
• methyl 3-oxo-3-(3,4,5-trimethoxyphenyl)propanoate
• SCHEMBL9729410
• AKOS026670618
• CS-0361827
• 139148-39-3
• 3-oxo-3-(3,4,5-trimethoxyphenyl)propionic acid methyl ester, AldrichCPR
• methyl3-oxo-3-(3,4,5-trimethoxyphenyl)propanoate

• MDL： MFCD03424787
• Inchi： 1S/C13H16O6/c1-16-10-5-8(9(14)7-12(15)18-3)6-11(17-2)13(10)19-4/h5-6H,7H2,1-4H3
• InChI Key： MCNIMNIOWKRUFD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(CC(=O)OC)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 268.09500
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06000
• LogP: 1.45820